4-Propoxy-3-methyl-benzofuran-2-carboxylic acid

• Molecular Formula: C13H14O4
• Molecular Weight: 234.25 g/mol
• IUPAC Name: 3-methyl-4-propoxy-1-benzofuran-2-carboxylic acid
• InChI: InChI=1S/C13H14O4/c1-3-7-16-9-5-4-6-10-11(9)8(2)12(17-10)13(14)15/h4-6H,3,7H2,1-2H3,(H,14,15)
• InChI Key: MQOLSTSPCSAVQR-UHFFFAOYSA-N
• Canonical SMILES: CCCOC1=CC=CC2=C1C(=C(O2)C(=O)O)C

Description

4-Propoxy-3-methyl-benzofuran-2-carboxylic acid is a useful research compound. Its molecular formula is C13H14O4 and its molecular weight is 234.25 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 160 mg of 4-propoxy-3-methyl-benzofuran-2-carboxylic acid ethyl ester dissolved in 1 mL of THF was added 3 mL of LiOH solution (3.6 g LiOH/50 mL MeOH/50 mL H2O). The mixture was stirred at room temperature overnight. The solvents were removed under vacuum and the residue was dissolved in 5 mL of water. The solution was acidified and the resulting suspension was filtered. The solid product was dried under vacuum to give 124 mg (87% yield) of 4-propoxy-3-methyl-benzofuran-2-carboxylic acid, obtained as white solid.